Cas no 1639866-72-0 (3-Amino-5-ethynylbenzoic acid)

• Product Name: 3-Amino-5-ethynylbenzoic acid
• CAS No: 1639866-72-0
• Molecular Formula: C₉H₇NO₂
• Molecular Weight: 161.157382249832
• CID: 4612347

3-Amino-5-ethynylbenzoic acid Properties

Names and Identifiers

• 3-amino-5-ethynylbenzoic acid
• AT27621

• InChIKey： SAQQZNDPKLOEQZ-UHFFFAOYSA-N
• Inchi： 1S/C9H7NO2/c1-2-6-3-7(9(11)12)5-8(10)4-6/h1,3-5H,10H2,(H,11,12)
• SMILES： OC(C1C=C(C#C)C=C(C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Heavy Atom Count: 12
• Complexity: 228
• XLogP3: 1
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives